4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% (4-F3TNB) is a synthetic organic compound that is used as a reagent in scientific research, particularly in the field of organic chemistry. It is a white solid that is insoluble in water, but soluble in many organic solvents. It is a moderately strong acid with a pKa of 5.1. 4-F3TNB is a versatile reagent that can be used in a variety of organic reactions, including the synthesis of aryl and alkyl fluorides, the formation of nitroalkanes, and the synthesis of nitroarenes.
Scientific Research Applications
4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% is a useful reagent in organic synthesis and is used in a variety of reactions, including the synthesis of aryl and alkyl fluorides, the formation of nitroalkanes, and the synthesis of nitroarenes. It is also used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs, and in the synthesis of polymers. In addition, 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% is used to study the mechanism of organic reactions, such as the mechanism of the Diels-Alder reaction.
Mechanism of Action
4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% acts as a proton donor in organic reactions, donating a proton to the substrate. This protonation of the substrate is the first step in a variety of organic reactions, including the synthesis of aryl and alkyl fluorides, the formation of nitroalkanes, and the synthesis of nitroarenes.
Biochemical and Physiological Effects
Due to its low solubility in water, 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% has no known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% is a versatile reagent with many advantages for lab experiments. It is a relatively stable compound, with a shelf life of several months. It is also relatively inexpensive and easy to obtain. It is soluble in many common organic solvents, making it easy to use in a variety of reactions. However, 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% is a moderately strong acid, with a pKa of 5.1, and must be handled with care to avoid potential hazards.
Future Directions
1. Development of new synthetic methods using 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% as a reagent.
2. Development of new pharmaceuticals using 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% as a starting material.
3. Investigation of the mechanism of organic reactions using 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% as a reagent.
4. Investigation of the use of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% as a catalyst in organic reactions.
5. Investigation of the use of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% in the synthesis of polymers.
6. Investigation of the use of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% in the synthesis of complex molecules.
7. Investigation of the use of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% in the synthesis of materials for use in nanotechnology.
8. Investigation of the use of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% in the synthesis of materials for use in biotechnology.
9. Investigation of the use of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% in the synthesis of materials for use in green chemistry.
10. Investigation of the use of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% in the synthesis of materials for use in energy storage.
Synthesis Methods
4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95% can be synthesized by the reaction of 4-fluoro-3-trifluoromethylbenzoic acid with nitric acid. This reaction is typically performed in anhydrous acetonitrile at temperatures between 0-25°C. The reaction is relatively simple and can be completed in a few hours. The product, 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid, 95%, is then isolated and purified by recrystallization.
properties
IUPAC Name |
4-[4-fluoro-3-(trifluoromethyl)phenyl]-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F4NO4/c15-11-4-2-7(5-10(11)14(16,17)18)8-1-3-9(13(20)21)12(6-8)19(22)23/h1-6H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKWDQBFFFWJSLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)F)C(F)(F)F)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F4NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10691867 |
Source
|
| Record name | 4'-Fluoro-3-nitro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrobenzoic acid | |
CAS RN |
1261893-71-3 |
Source
|
| Record name | 4'-Fluoro-3-nitro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
